Cas no 2174410-85-4 (1-2-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylprop-2-en-1-one)

• Product Name: 1-2-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylprop-2-en-1-one
• CAS No: 2174410-85-4
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 5409242
• PubChem ID: 132350718
• Update Time: 2025-05-26

1-2-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Thiomorpholinylcarbonyl)-1-pyrrolidinyl]-2-propen-1-one
• 1-2-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylprop-2-en-1-one

• Inchi： 1S/C12H18N2O2S/c1-2-11(15)14-5-3-4-10(14)12(16)13-6-8-17-9-7-13/h2,10H,1,3-9H2
• InChI Key： JXIGQVPGWCUWDS-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C(N1CCSCC1)=O)(=O)C=C

Experimental Properties

• Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.5±50.0 °C(Predicted)
• pka: -1.08±0.20(Predicted)

Additional information on 1-2-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylprop-2-en-1-one

Therapeutic Potential and Structural Insights of 1-(2-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-Yl)Prop-2-En-1-One

The compound with CAS No 2174410-85-4, commonly referred to as 1-(2-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl)prop-2-en-1-one, has garnered significant attention in the scientific community due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its thiomorpholine moiety and pyrrolidine ring, has been extensively studied for its role in various biological systems. Recent advancements in computational chemistry and pharmacological studies have shed light on its mechanisms of action, making it a promising candidate for drug development.

Thiomorpholine derivatives are known for their ability to modulate enzyme activity, particularly in the context of kinase inhibitors. The integration of a pyrrolidine ring within the molecular structure enhances its stability and bioavailability, making it an attractive scaffold for medicinal chemists. Researchers have utilized molecular docking studies to evaluate the binding affinity of this compound with key therapeutic targets, such as protein kinases and G-protein coupled receptors (GPCRs). These studies have revealed that the propenone group plays a critical role in stabilizing interactions within the active site of these targets.

Recent breakthroughs in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions. The use of thiourea intermediates has significantly streamlined the production process, reducing both time and cost. This scalability is a crucial factor in advancing this compound towards preclinical trials. Furthermore, the stereochemical properties of the molecule have been optimized to minimize off-target effects, thereby enhancing its selectivity and efficacy.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory and antioxidant properties. Studies conducted on cellular models have shown that it inhibits the production of reactive oxygen species (ROS) and reduces the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential application in treating chronic inflammatory diseases, including arthritis and neurodegenerative disorders.

The pharmacokinetic profile of 1-(2-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl)prop-2-en-1-one has also been thoroughly investigated. Preclinical studies indicate that it exhibits favorable absorption characteristics and moderate clearance rates, which are essential for achieving therapeutic concentrations in vivo. Additionally, its metabolic stability has been assessed using liver microsomes, revealing that it undergoes minimal phase I metabolism, thereby reducing the risk of drug-drug interactions.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on leveraging this compound's unique properties for targeted drug delivery systems. By conjugating it with biodegradable polymers or nanoparticles, researchers aim to enhance its delivery efficiency to specific tissues or organs. This approach not only improves therapeutic outcomes but also minimizes systemic toxicity, which is a critical consideration for long-term treatment regimens.

In conclusion, 1-(2-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl)prop-2-en-1-one represents a significant advancement in medicinal chemistry. Its versatile structure, combined with cutting-edge research methodologies, positions it as a strong candidate for addressing unmet medical needs. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on the landscape of modern therapeutics.